BE“GHE Foundational & Exploratory

Check Availability & Pricing

N-Ethylbenzylamine: A Technical Guide to its
Physicochemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Ethylbenzylamine

Cat. No.: B194571

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of N-
Ethylbenzylamine, a key organic chemical intermediate. The document outlines its core
physical properties, detailed experimental protocols for their determination, and a logical
workflow for these analytical procedures. This guide is intended to be a valuable resource for
professionals in research and development.

Core Physicochemical Data

The quantitative data for N-Ethylbenzylamine are summarized in the table below. It is
important to note a significant discrepancy in the reported melting point in various databases.
While a value of 191-194°C is cited, this is inconsistent with the substance's state as a liquid at
room temperature.[1][2][3][4] This suggests a likely data entry error where the boiling point has
been duplicated. The true melting point is below ambient temperature.
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Property Value Source
Boiling Point 191-194 °C (at 760 mmHg) [1][2113]14]
Boiling Point 191.3 °C (at 760 mmHg) [1]
Reported Melting Point 191-194 °C (Erroneous) [11[2]
Physical State Liquid (at 25 °C) [3][4]
Density 0.909 g/mL (at 25 °C) [L1[2113114]
Refractive Index n20/D 1.511 [L112]0314]

Experimental Protocols

Accurate determination of the boiling and melting points is crucial for the characterization and
quality control of N-Ethylbenzylamine. The following are standard laboratory protocols for
these measurements.

Determination of Boiling Point (Thiele Tube Method)

This method is suitable for small sample volumes and provides an accurate measurement of
the boiling point.

Apparatus:

Thiele tube

o Thermometer (calibrated)

o Small test tube (e.g., fusion tube)

o Capillary tube (sealed at one end)

e Heat-resistant oil (e.g., mineral oil)
e Bunsen burner or other heat source

e Stand and clamp
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Procedure:

e Sample Preparation: Fill the small test tube to a depth of about 2-3 cm with N-
Ethylbenzylamine.

o Capillary Inversion: Place the capillary tube, with its open end downwards, into the test tube
containing the sample.

o Assembly: Attach the test tube to the thermometer using a rubber band or wire. The bulb of
the thermometer should be level with the sample.

e Thiele Tube Setup: Insert the thermometer and test tube assembly into the Thiele tube,
ensuring the sample is below the level of the side arm. The rubber band should remain
above the oil level to prevent degradation from heat.[2]

» Heating: Gently heat the side arm of the Thiele tube with a small flame.[2][4] The design of
the tube will ensure uniform heat distribution via convection currents.[4]

e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. This is initially the trapped air, followed by the vapor of the sample.
Continue heating until a rapid and continuous stream of bubbles is observed.[2][5]

e Boiling Point Reading: Remove the heat source and allow the apparatus to cool slowly. The
point at which the bubbling stops and the liquid is drawn back into the capillary tube is the
boiling point.[2][4] Record this temperature.

Determination of Melting/Freezing Point (Capillary
Method)

Given that N-Ethylbenzylamine is a liquid at room temperature, this protocol would be
adapted to determine its freezing point.

Apparatus:
» Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

o Capillary tubes (sealed at one end)
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o Thermometer (calibrated)
e Cooling bath (e.g., dry ice/acetone)
Procedure:

o Sample Preparation: Introduce a small amount of liquid N-Ethylbenzylamine into a capillary
tube. To achieve this, the capillary can be cooled in a cooling bath to below the expected
freezing point and then touched to the liquid, which will solidify on contact and can be drawn
into the tube.

o Apparatus Setup (for Mel-Temp):
o Place the packed capillary tube into the sample holder of the melting point apparatus.[6][7]
o Set the apparatus to a temperature below the expected melting point.

e Heating and Observation:

o Begin heating at a slow, controlled rate (e.g., 1-2 °C per minute) as the expected melting
point is approached.[6][8]

o Observe the sample through the magnifying lens.
e Melting Point Range Reading:

o Record the temperature at which the first drop of liquid appears (the beginning of melting).

[6]

o Record the temperature at which the last crystal of the solid melts completely.[6] This
range is the melting point.

o For a pure substance, this range should be narrow (0.5-1.0 °C).[1]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow for the determination of the boiling and melting
points of a chemical substance like N-Ethylbenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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